Cas no 50844-30-9 (2,4,5-Trichlorothiazole)

• Product Name: 2,4,5-Trichlorothiazole
• CAS No: 50844-30-9
• MF: C₃Cl₃NS
• MW: 188.462796211243
• MDL: MFCD21086227
• CID: 374263
• PubChem ID: 3016564
• Update Time: 2025-04-23

2,4,5-Trichlorothiazole Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trichlorothiazole
• 2,4,5-trichloro-1,3-thiazole
• trichlorothiazole
• 2,4,5-Tetrachlorthiazol
• 2,4,5-trichloro-thiazole
• 2,4,5-Trichlorthiazol
• 2,4,5-Trichlor-thiazol
• AG-F-71319
• CTK4J3243
• EINECS 256-794-6
• SureCN4591310
• Thiazole,2,4,5-trichloro-
• trichloro-thiazole
• EN300-215113
• NS00032160
• CS-0215024
• F87614
• Thiazole, 2,4,5-trichloro-
• FT4H29XG8P
• DTXSID30198883
• 50844-30-9
• AKOS022189856
• SCHEMBL4591310
• FDWSIACICRBLGW-UHFFFAOYSA-N
• TRICHLORO-1,3-THIAZOLE
• DS-9262

• MDL： MFCD21086227
• Inchi： 1S/C3Cl3NS/c4-1-2(5)8-3(6)7-1
• InChI Key： FDWSIACICRBLGW-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(S1)Cl)Cl

Computed Properties

• Exact Mass: 186.8819
• Monoisotopic Mass: 186.882
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 1.745
• Boiling Point: 270°Cat760mmHg
• Flash Point: 117.1°C
• Refractive Index: 1.609
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2,4,5-Trichlorothiazole

2,4,5-Trichlorothiazole: A Comprehensive Overview

The compound 2,4,5-Trichlorothiazole (CAS No: 50844-30-9) is a significant chemical entity in the realm of organic chemistry. This compound belongs to the family of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The thiazole ring structure is a fundamental component in various pharmaceuticals, agrochemicals, and advanced materials. The presence of three chlorine atoms at positions 2, 4, and 5 in the thiazole ring imparts unique electronic and structural properties to 2,4,5-Trichlorothiazole, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,4,5-Trichlorothiazole through various methodologies. One of the most promising approaches involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been extensively explored in academic and industrial settings due to its scalability and reproducibility. Additionally, researchers have employed computational chemistry tools to optimize reaction conditions and predict the reactivity of intermediates during the synthesis process.

The physical properties of 2,4,5-Trichlorothiazole are well-documented. It exists as a crystalline solid with a melting point of approximately 160°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 181 g/mol, and its density is approximately 1.7 g/cm³. These properties make it suitable for various applications in both laboratory and industrial settings.

One of the most notable applications of 2,4,5-Trichlorothiazole is in the field of pharmaceutical chemistry. The thiazole ring system is known for its ability to act as a bioisostere for other heterocyclic systems such as imidazoles and oxazoles. This property has led to its use as a scaffold in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression.

In addition to its role in drug discovery, 2,4,5-Trichlorothiazole has found applications in materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers with tailored electronic properties. For instance, derivatives of this compound have been incorporated into conductive polymers that exhibit improved charge transport characteristics. These materials hold promise for applications in flexible electronics and energy storage devices.

The environmental impact of 2,4,5-Trichlorothiazole has also been a subject of recent research interest. Studies have shown that under certain conditions, this compound undergoes biodegradation through enzymatic pathways mediated by microorganisms present in soil and water ecosystems. Understanding its environmental fate is crucial for ensuring sustainable practices during its production and use.

From an analytical standpoint,2 characterization methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are commonly employed to confirm the identity and purity of 2 high-resolution mass spectrometry (HRMS) has emerged as a powerful tool for determining accurate molecular weights and confirming structural integrity.

In conclusion,2 presents itself as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties combined with recent advancements in synthetic methods have positioned it as an essential component in modern chemical research.